Chloralose
Chloralose
A derivative of CHLORAL HYDRATE that was used as a sedative but has been replaced by safer and more effective drugs. Its most common use is as a general anesthetic in animal experiments.
Brand Name:
Vulcanchem
CAS No.:
15879-93-3
VCID:
VC0518098
InChI:
InChI=1S/C8H11Cl3O6/c9-8(10,11)7-16-5-3(14)4(2(13)1-12)15-6(5)17-7/h2-7,12-14H,1H2/t2-,3+,4-,5-,6-,7?/m1/s1
SMILES:
C(C(C1C(C2C(O1)OC(O2)C(Cl)(Cl)Cl)O)O)O
Molecular Formula:
C8H11Cl3O6
Molecular Weight:
309.5 g/mol
Chloralose
CAS No.: 15879-93-3
Cat. No.: VC0518098
Molecular Formula: C8H11Cl3O6
Molecular Weight: 309.5 g/mol
Purity: 98%
* For research use only. Not for human or veterinary use.
Specification
| Description | A derivative of CHLORAL HYDRATE that was used as a sedative but has been replaced by safer and more effective drugs. Its most common use is as a general anesthetic in animal experiments. |
|---|---|
| CAS No. | 15879-93-3 |
| Molecular Formula | C8H11Cl3O6 |
| Molecular Weight | 309.5 g/mol |
| IUPAC Name | (1R)-1-[(3aR,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol |
| Standard InChI | InChI=1S/C8H11Cl3O6/c9-8(10,11)7-16-5-3(14)4(2(13)1-12)15-6(5)17-7/h2-7,12-14H,1H2/t2-,3+,4-,5-,6-,7?/m1/s1 |
| Standard InChI Key | OJYGBLRPYBAHRT-ZMKYHYQQSA-N |
| Isomeric SMILES | C([C@H]([C@@H]1[C@@H]([C@@H]2[C@H](O1)OC(O2)C(Cl)(Cl)Cl)O)O)O |
| SMILES | C(C(C1C(C2C(O1)OC(O2)C(Cl)(Cl)Cl)O)O)O |
| Canonical SMILES | C(C(C1C(C2C(O1)OC(O2)C(Cl)(Cl)Cl)O)O)O |
| Appearance | Solid powder |
| Melting Point | 183.0 °C |
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